![molecular formula C18H17ClN4 B7465394 4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine](/img/structure/B7465394.png)
4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine, also known as DBC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. DBC belongs to the class of pyrimidine derivatives and has been studied for its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine involves the inhibition of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme in the synthesis of DNA and RNA, and its inhibition can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest, inhibit cell migration and invasion, and induce apoptosis in cancer cells. This compound has also been shown to affect the expression of genes involved in cell growth and proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using 4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine in lab experiments is its ability to selectively inhibit cancer cell growth without affecting normal cells. However, one limitation is the need for further studies to determine the optimal dosage and administration of this compound.
Future Directions
Future research on 4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine could focus on its potential use in combination therapy with other cancer drugs. Additionally, further studies could investigate the potential use of this compound in other diseases, such as autoimmune disorders or infectious diseases. Finally, studies could focus on the development of more efficient and cost-effective synthesis methods for this compound.
Synthesis Methods
The synthesis of 4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine involves a multi-step process that starts with the reaction of 2-amino-4-chloropyrimidine with benzyl alcohol to form 2-benzylamino-4-chloropyrimidine. This intermediate is then reacted with benzylamine to form this compound.
Scientific Research Applications
4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine has been extensively studied in scientific research for its potential therapeutic applications. Studies have shown that this compound can inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
4-N,4-N-dibenzyl-6-chloropyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN4/c19-16-11-17(22-18(20)21-16)23(12-14-7-3-1-4-8-14)13-15-9-5-2-6-10-15/h1-11H,12-13H2,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPSKJYOJFJGFAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=CC(=NC(=N3)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.